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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2

CAS No.: 87994-88-5

Cat. No.: B12062125

Get Quote

Case Reference: ISO-LEU-13C2-STAB
Status: Operational | Updated: March 2026

Emergency Triage: "It Won't Dissolve"
Issue: Users frequently report that DL-Leucine-1,2-13C2 fails to dissolve completely in pure

water at concentrations >20 mg/mL, or precipitates upon refrigeration.

The Technical Reality: Leucine is a hydrophobic amino acid with a bulky isobutyl side chain. Its

solubility in neutral water is relatively low (~24 mg/mL at 25°C) and drops significantly at lower

temperatures.

The Fix: You must shift the pH. Leucine exists as a zwitterion at neutral pH (net charge 0),

which is its least soluble state.

Protocol: Acidify the solvent.[1] Use 0.1 M to 1.0 M HCl.[1]

Mechanism:[2] Protonation of the amino group (
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) and the carboxyl group breaks the zwitterionic lattice energy, increasing solubility to >50
mg/mL.

Stability Matrix: The Three Pillars of Degradation
The long-term stability of DL-Leucine-1,2-13C2 is governed by three distinct vectors:

Biological, Chemical, and Isotopic.

Table 1: Stability Risk Assessment
Vector Risk Level Primary Threat

Prevention
Strategy

Biological CRITICAL

Microbial

consumption. Amino

acids are primary

nitrogen sources for

bacteria/fungi.

Sterile Filtration (0.22

µm) + Acidic Storage

(0.1 M HCl).

Physical HIGH
Precipitation

(Temperature shock).

Store at concentration

<20 mg/mL if neutral;

use HCl for higher

conc. Vortex after

thawing.

Chemical LOW
Oxidation/Decarboxyl

ation.

Stable at room temp,

but 4°C is best

practice. Avoid strong

oxidizing agents.

Isotopic NEGLIGIBLE
Label

scrambling/Exchange.

The 13C-C bond is

non-exchangeable

under standard

storage conditions.

Detailed Protocols & Methodologies
Protocol A: Preparation of a Long-Term Stable Stock
Solution (50 mM)
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Target Audience: Metabolomics & NMR Core Facilities

Rationale: This protocol utilizes ionic strength and pH modulation to prevent microbial growth

and precipitation.

Weighing: Accurately weigh the DL-Leucine-1,2-13C2 powder.

Note: DL-Leucine (MW ~133.17 g/mol for labeled version) is non-hygroscopic, but

minimize exposure to humid air to ensure mass accuracy.

Solvent Choice:

For LC-MS/NMR: Use 0.1 M HCl (prepared with LC-MS grade water).

For Cell Culture: Use PBS (Phosphate Buffered Saline) only if used immediately. For

storage, dissolve in water, filter, and freeze.

Dissolution:

Add solvent to powder.

Vortex vigorously for 60 seconds.

Troubleshooting: If particles persist, sonicate at 40°C for 10 minutes.

Sterilization (Crucial Step):

Pass the solution through a 0.22 µm PVDF or PES syringe filter into a sterile cryovial.

Why? This physically removes bacteria and fungal spores. Chemical stability is irrelevant if

a microbe eats your isotope.

Storage:

Short-term (<4 weeks): 4°C (Refrigerated).

Long-term (>1 month): -20°C or -80°C.
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Warning: Do not use glass vials for -80°C storage (cracking risk). Use polypropylene

cryovials.

Protocol B: Assessing Isotopic Integrity (QC Check)
If you suspect degradation, perform this simple LC-MS check.

Dilution: Dilute stock to 10 µM in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

MS Mode: Positive Ion Mode (ESI+).

Target Ions:

Observe

.

For DL-Leucine-1,2-13C2, the mass shift is +2 Da over natural Leucine (131.17). Look for

m/z ~134.18.

Failure Mode: If you see significant peaks at m/z 132 or 133, you have contamination with

unlabeled leucine, not "isotope leakage."

Visualizing the Stability Workflow
The following diagram illustrates the decision logic for handling DL-Leucine-1,2-13C2,

highlighting the critical control points (CCPs) for stability.
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Caption: Workflow for maximizing DL-Leucine-1,2-13C2 stability. Note that acidic solubilization

provides dual protection: enhanced solubility and microbial inhibition.

Frequently Asked Questions (Technical)
Q1: Can I autoclave my DL-Leucine solution? A:Avoid if possible. While Leucine is thermally

stable, the Maillard reaction (browning) can occur if any trace carbohydrates are present (e.g.,

from impure water or dirty glassware). Furthermore, autoclaving can cause slight racemization

at very high temperatures/pressures over time. Sterile filtration (0.22 µm) is the industry

standard for amino acids [1].

Q2: Will the 13C label "fall off" during storage? A:No. The 13C atoms are incorporated into the

carbon backbone (positions 1 and 2). The C-C bond energy is extremely high (~348 kJ/mol).

Spontaneous isotope exchange does not occur in aqueous solution under physiological or

storage conditions. It is not like Deuterium (H-D exchange) on labile protons [2].

Q3: Why 0.1 M HCl? Won't that hydrolyze my peptide standards? A: 0.1 M HCl is a standard

preservative for amino acid mixes (see Cambridge Isotope Labs recommendations). It prevents

bacterial growth and keeps the amino acid fully protonated. If you are spiking this into a cell

culture, the small volume of HCl is usually buffered out by the media (bicarbonate/HEPES), but

always calculate the buffering capacity of your target matrix [3].

Q4: Does the 'DL' (Racemic) nature affect stability compared to L-Leucine? A: Chemically, no.

Enantiomers have identical chemical stability in an achiral environment. However, biologically,

this is critical. If you use this standard in a live cell assay, the cells will metabolize the L-

Leucine-1,2-13C2 but likely ignore or excrete the D-Leucine-1,2-13C2. This can lead to

"orphan" signal accumulation in the media, which must not be confused with metabolic stability

issues [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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